Cas no 1227516-72-4 (2-hydroxy-2-2-nitro-4-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-hydroxy-2-2-nitro-4-(trifluoromethyl)phenylacetic acid
• CAS No: 1227516-72-4
• MF: C₉H₆F₃NO₅
• MW: 265.14285326004
• MDL: MFCD16606390
• CID: 4985050
• PubChem ID: 131869773
• Update Time: 2025-10-31

2-hydroxy-2-2-nitro-4-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(trifluoromethyl)mandelic acid
• 2-hydroxy-2-2-nitro-4-(trifluoromethyl)phenylacetic acid

• MDL： MFCD16606390
• Inchi： 1S/C9H6F3NO5/c10-9(11,12)4-1-2-5(7(14)8(15)16)6(3-4)13(17)18/h1-3,7,14H,(H,15,16)
• InChI Key： UEDMDOKVFLJWPP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(=O)O)O)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 2-hydroxy-2-2-nitro-4-(trifluoromethyl)phenylacetic acid

Introduction to 2-Hydroxy-2-(2-Nitro-4-(Trifluoromethyl)phenyl)acetic Acid (CAS No. 1227516-72-4)

2-Hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid (CAS No. 1227516-72-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a hydroxyl group, a nitro group, and a trifluoromethyl group, which collectively contribute to its potential biological activities and applications.

The hydroxyl group in the compound plays a crucial role in its solubility and reactivity, making it an attractive candidate for various chemical reactions and biological assays. The nitro group is known for its strong electron-withdrawing properties, which can influence the compound's electronic structure and reactivity. Additionally, the trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance metabolic stability and improve pharmacokinetic properties.

Recent studies have explored the potential of 2-hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of novel anti-inflammatory agents. The compound's unique combination of functional groups allows it to participate in a wide range of chemical transformations, making it a valuable building block in drug discovery and development.

In the context of medicinal chemistry, 2-hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. Researchers have focused on optimizing its structure to enhance its biological activity and reduce potential side effects. For instance, modifications to the hydroxyl and nitro groups have been shown to improve the compound's potency and selectivity.

Furthermore, the compound has been studied for its anti-cancer properties. Preliminary in vitro studies have demonstrated that 2-hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid exhibits cytotoxic effects against various cancer cell lines. The mechanism of action is thought to involve the induction of apoptosis through the modulation of key signaling pathways. These findings suggest that the compound may have potential as a novel anti-cancer agent, warranting further investigation in preclinical and clinical settings.

The synthesis of 2-hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid involves several well-established chemical reactions. One common approach is to start with 4-trifluoromethylbenzaldehyde, which undergoes a series of transformations including nitration, reduction, and esterification to yield the final product. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

In addition to its therapeutic applications, 2-hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid has been explored for its use in analytical chemistry. Its unique spectral properties make it useful as a reference standard in various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These applications highlight the compound's versatility and importance in both research and industrial settings.

The safety profile of 2-hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid is an important consideration in its development and use. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-hydroxy-2-(2-nitro-4-(trifluoromethyl)phenyl)acetic acid (CAS No. 1227516-72-4) is a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent or analytical tool.